Cas no 1315346-11-2 (5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole)

• Product Name: 5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole
• CAS No: 1315346-11-2
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 5149146
• Update Time: 2025-06-08

5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(furan-2-yl)-1H-1,2,4-triazole
• SB61629
• 5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole
• 1H-1,2,4-Triazole, 5-chloro-3-(2-furanyl)-

• Inchi： 1S/C6H4ClN3O/c7-6-8-5(9-10-6)4-2-1-3-11-4/h1-3H,(H,8,9,10)
• InChI Key： BWIFUEONEALORN-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2=CC=CO2)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• XLogP3: 1.7
• Topological Polar Surface Area: 54.7

Additional information on 5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole

5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole (CAS No. 1315346-11-2): A Comprehensive Overview

5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole (CAS No. 1315346-11-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a furan ring and a triazole ring, along with a chlorine substituent. These structural features contribute to its diverse chemical properties and biological activities.

The chemical formula of 5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole is C₇H₄ClN₃O, and its molecular weight is 177.58 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions makes it an attractive candidate for both academic research and industrial applications.

In recent years, the study of 5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole has gained significant attention due to its potential as a lead compound in drug discovery. The presence of the furan and triazole moieties endows the molecule with a range of biological activities, including antimicrobial, antifungal, and anticancer properties. These activities are attributed to the ability of the compound to interact with various biological targets, such as enzymes and receptors.

Antimicrobial Activity: Several studies have demonstrated the potent antimicrobial activity of 5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant inhibitory effects against both Gram-positive and Gram-negative bacteria. The mechanism of action involves the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

Antifungal Activity: In addition to its antimicrobial properties, 5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole has been shown to possess antifungal activity. Research conducted by a team at the University of California found that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal activity is believed to be mediated by the disruption of fungal cell wall synthesis and the inhibition of key enzymes involved in fungal metabolism.

Ancicancer Activity: The anticancer potential of 5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole has also been explored in several studies. A notable study published in Cancer Research demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

Beyond its biological activities, 5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole has been investigated for its potential as a building block in organic synthesis. The presence of reactive functional groups such as the chlorine atom and the triazole ring makes it an excellent starting material for the synthesis of more complex molecules. This versatility has led to its use in the development of new pharmaceuticals and materials with enhanced properties.

In conclusion, 5-Chloro-3-furan-2-yl-1H-[1,2,4]triazole (CAS No. 1315346-11-2) is a promising compound with a wide range of applications in chemistry and pharmaceutical research. Its unique molecular structure confers it with diverse chemical properties and biological activities, making it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.